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Compound of Interest

Compound Name: Progestoral

Cat. No.: B7769975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of oral micronized progesterone and

levonorgestrel, two progestogenic compounds with distinct pharmacological profiles. The

information presented is intended for an audience with a background in pharmacology and

drug development, summarizing key quantitative data, experimental methodologies, and

signaling pathways to facilitate an objective comparison.

Introduction
Progesterone is the endogenous steroid hormone essential for the regulation of the menstrual

cycle and maintenance of pregnancy. Oral micronized progesterone is a bioidentical form of

this hormone. Levonorgestrel is a synthetic progestogen, a second-generation 19-

nortestosterone derivative, widely used in hormonal contraception. While both compounds

exert their primary effects through the progesterone receptor, their broader pharmacological

profiles, including off-target receptor interactions and pharmacokinetic properties, differ

significantly.

Pharmacokinetic Profile
The oral bioavailability of progesterone is inherently low due to extensive first-pass metabolism.

Micronization has improved its absorption, yet it still exhibits significant inter-individual

variability.[1] Levonorgestrel, in contrast, is rapidly and almost completely absorbed after oral

administration, with a high bioavailability.[2][3]
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Parameter
Oral Micronized
Progesterone

Oral Levonorgestrel

Bioavailability <10% (highly variable)[1] ~100%[2][3]

Time to Peak (Tmax) 1.5 - 2.88 hours[4][5] 1 - 2 hours[3][6]

Half-life (t½) 5 - 10 hours (with food)[1][7] 24 - 32 hours[2][8]

Protein Binding

96-99% (primarily to albumin

and corticosteroid-binding

globulin)[1][9]

~98% (primarily to SHBG and

albumin)[2]

Metabolism
Extensive hepatic first-pass

metabolism[1]

Primarily hepatic reduction,

hydroxylation, and

conjugation[2][3]

Receptor Binding Affinity
The therapeutic and side-effect profiles of progestogens are largely determined by their binding

affinities to various steroid hormone receptors. Progesterone exhibits high specificity for the

progesterone receptor (PR), while levonorgestrel has a strong affinity for both the progesterone

and androgen receptors (AR).[10][11]

Receptor
Progesterone (Relative
Binding Affinity %)

Levonorgestrel (Relative
Binding Affinity %)

Progesterone Receptor (PR) 100[11] 323[12]

Androgen Receptor (AR) 0.3 - 2.5[10][11] 58[12]

Glucocorticoid Receptor (GR) Low[13][14] 7.5[12]

Mineralocorticoid Receptor

(MR)
High[15][16] 17[12]

Estrogen Receptor (ER) Negligible < 0.02[12]

Signaling Pathways
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Progesterone Signaling
Progesterone primarily signals through the classical genomic pathway by binding to

intracellular progesterone receptors (PR-A and PR-B), which then translocate to the nucleus

and act as ligand-activated transcription factors.[17][18] This leads to the regulation of target

gene expression. Progesterone can also elicit rapid, non-genomic effects through membrane-

associated progesterone receptors (mPRs) and progesterone receptor membrane component

1 (PGRMC1).[17][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Levonorgestrel]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769975#comparative-analysis-of-progestoral-and-
levonorgestrel]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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